Cas no 1628730-49-3 (Praliciguat)

• Product Name: Praliciguat
• CAS No: 1628730-49-3
• MF: C₂₁H₁₄F₈N₆O₂
• MW: 534.36209154129
• CID: 4735011
• PubChem ID: 86269973
• Update Time: 2025-10-30

Praliciguat Chemical and Physical Properties

Names and Identifiers

• Praliciguat
• R1S0H458SA
• praliciguatum
• Praliciguat [INN]
• Praliciguat (USAN/INN)
• GTPL9900
• BDBM321618
• IW1973
• D11274
• 1,1,1-trifluoro-3-[(5-fluoro-2-{1-[(2-fluorophenyl)methyl]-5-(1,2-oxazol-3-yl)-1H-pyrazol-3-yl}pyrimidin-4-yl)amino]-2-(trifluoromethyl)propan-2-ol
• 1,1,1,3,3,3-hexafluoro-2-[({5-fluoro-2-[1-(2-fluorobenzyl)-5-(1,2-oxazol-3-yl)-1H-pyrazol-3-yl]pyrimidin-4-yl}am
• Praliciguat?
• PRALICIGUAT [WHO-DD]
• CHEMBL4297214
• PRALICIGUAT [USAN]
• 1628730-49-3
• EX-A5960
• 2-Propanol, 1,1,1,3,3,3-hexafluoro-2-[[[5-fluoro-2-[1-[(2-fluorophenyl)methyl]-5-(3-isoxazolyl)-1H-pyrazol-3-yl]-4-pyrimidinyl]amino]methyl]-
• AKOS040742441
• D87220
• 1,1,1,3,3,3-hexafluoro-2-{[(5-fluoro-2-{1-[(2-fluorophenyl)methyl]-5-(1,2-oxazol-3-yl)-1H-pyrazol-3-yl}pyrimidin-4-yl)amino]methyl}propan-2-ol
• 1,1,1,3,3,3-hexafluoro-2-[[[5-fluoro-2-[1-[(2-fluorophenyl)methyl]-5-(1,2-oxazol-3-yl)pyrazol-3-yl]pyrimidin-4-yl]amino]methyl]propan-2-ol
• 1,1,1,3,3,3-hexafluoro-2-[({5-fluoro-2-[1-(2-fluorobenzyl)-5-(1,2-oxazol-3-yl)-1H-pyrazol-3-yl]pyrimidin-4-yl}amino)methyl]propan-2-ol
• 1,1,1,3,3,3-hexafluoro-2-(((5-fluoro-2-(1-(2-fluorobenzyl)-5-(isoxazol-3-yl)-1H-pyrazol-3-yl) pyrimidin-4-yl)amino)methyl)propan-2-ol
• 1,1,1,3,3,3-Hexafluoro-2-[[[5-fluoro-2-[1-[(2-fluorophenyl)methyl]-5-(3-isoxazolyl)-1H-pyrazol-3-yl]-4-pyrimidinyl]amino]methyl]-2-propanol
• CYSJNTQNMDWAJV-UHFFFAOYSA-N
• US10183021, Compound I-324
• 2-Propanol, 1,1,1,3,3,3-hexafluoro-2-(((5-fluoro-2-(1-((2-fluorophenyl)methyl)-5-(3-isoxazolyl)-1H-pyrazol-3-yl)-4-pyrimidinyl)amino)methyl)-
• HY-109039
• UNII-R1S0H458SA
• CHEBI:142431
• IW-1973
• CS-0031480
• SCHEMBL16082414
• AC-37104
• BP177758
• DA-66849
• MS-29869
• DTXSID901101232

• Inchi： 1S/C21H14F8N6O2/c22-12-4-2-1-3-11(12)9-35-16(14-5-6-37-34-14)7-15(33-35)18-30-8-13(23)17(32-18)31-10-19(36,20(24,25)26)21(27,28)29/h1-8,36H,9-10H2,(H,30,31,32)
• InChI Key： CYSJNTQNMDWAJV-UHFFFAOYSA-N
• SMILES： FC(C(C(F)(F)F)(CNC1C(=CN=C(C2C=C(C3C=CON=3)N(CC3C=CC=CC=3F)N=2)N=1)F)O)(F)F

Computed Properties

• Exact Mass: 534.10504901g/mol
• Monoisotopic Mass: 534.10504901g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 15
• Heavy Atom Count: 37
• Rotatable Bond Count: 7
• Complexity: 748
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 102
• XLogP3: 3.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Halopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Halopyrimidines

Additional information on Praliciguat

Introduction to Praliciguat (CAS No: 1628730-49-3) and Its Latest Research Applications

Praliciguat, chemically identified by the CAS number 1628730-49-3, is a novel compound that has garnered significant attention in the field of pharmaceutical research and development. As a selective soluble guanylate cyclase (sGC) stimulator, Praliciguat has demonstrated promising potential in the treatment of cardiovascular and metabolic disorders. This introduction delves into the molecular mechanisms, clinical applications, and recent advancements in the research of Praliciguat, highlighting its significance in modern medicine.

The molecular structure of Praliciguat is characterized by its ability to activate sGC, an enzyme that plays a crucial role in the synthesis of cyclic guanosine monophosphate (cGMP). cGMP is a vital second messenger involved in various physiological processes, including vasodilation, platelet aggregation, and glucose homeostasis. By stimulating sGC, Praliciguat increases intracellular cGMP levels, leading to a cascade of beneficial effects on cardiovascular function and metabolic regulation.

One of the most notable applications of Praliciguat is in the management of pulmonary arterial hypertension (PAH). PAH is a progressive and life-threatening condition characterized by elevated pulmonary artery pressure and resistance. Clinical trials have shown that Praliciguat can significantly improve exercise capacity and delay disease progression in patients with PAH. The mechanism behind this effect is attributed to its ability to enhance vasodilation in pulmonary arteries, thereby reducing pulmonary vascular resistance.

In addition to its role in PAH, Praliciguat has also shown efficacy in treating heart failure with reduced ejection fraction (HFrEF). HFrEF is a common form of heart failure characterized by diminished heart muscle contraction ability. Studies have demonstrated that Praliciguat can improve cardiac function and reduce hospitalizations due to heart failure exacerbations. The compound's ability to stimulate sGC not only promotes vasodilation but also exerts positive effects on myocardial contractility and renal function.

Recent research has further explored the potential of Praliciguat in the context of metabolic disorders. Type 2 diabetes mellitus (T2DM) is a chronic condition characterized by insulin resistance and hyperglycemia. Preclinical studies have indicated that Praliciguat can improve glycemic control by enhancing insulin sensitivity and promoting glucose uptake in peripheral tissues. These findings have prompted further investigation into the use of Praliciguat as an adjunct therapy for T2DM patients.

The pharmacokinetic profile of Praliciguat is another area of interest in ongoing research. The compound exhibits rapid absorption and prolonged elimination half-life, allowing for once-daily dosing regimens. This attribute makes Praliciguat a convenient option for patients requiring long-term treatment. Additionally, studies have shown that Praliciguat has a favorable safety profile with minimal side effects compared to other pharmacological agents used in cardiovascular and metabolic disorders.

Advances in computational chemistry and molecular modeling have also contributed to our understanding of Praliciguat's mechanism of action. These techniques have helped identify key structural features responsible for its sGC-stimulating activity. By elucidating these interactions at the molecular level, researchers can design analogs with enhanced potency and selectivity. Such innovations are crucial for optimizing therapeutic outcomes and minimizing off-target effects.

The clinical development pipeline for Praliciguat continues to expand beyond its initial indications. Investigational studies are exploring its potential in conditions such as chronic kidney disease (CKD) and resistant hypertension. CKD is often associated with cardiovascular complications, and early evidence suggests that Praliciguat may mitigate these risks by improving renal blood flow and reducing proteinuria. Similarly, resistant hypertension, a subset of patients who do not respond adequately to standard treatments, may benefit from Praliciguat's unique mechanism of action.

Regulatory agencies have recognized the promise of Praliciguat through various approvals and guidelines. The European Medicines Agency (EMA) has granted marketing authorization for Praliciguat under the brand name Zanubrutinib as a treatment for PAH. Additionally, regulatory bodies worldwide are closely monitoring ongoing clinical trials to assess its efficacy in other therapeutic areas. These milestones underscore the growing confidence among scientists and healthcare professionals in the therapeutic potential of this innovative compound.

Future directions in Praliciguát research include exploring combination therapies with other cardiovascular drugs to achieve synergistic effects. For instance, combining Praliciguát with angiotensin-converting enzyme (ACE) inhibitors or beta-blockers might provide additional benefits for patients with complex cardiovascular conditions. Such combinatorial approaches are expected to enhance treatment strategies and improve patient outcomes.

In conclusion, Praliciguát (CAS No: 1628730-49-3) represents a significant advancement in the management of cardiovascular and metabolic disorders. Its ability to stimulate sGC offers multiple therapeutic advantages, including improved vasodilation, enhanced cardiac function, and better glycemic control. With ongoing research uncovering new applications and optimizing its pharmacological properties, Praliciguát is poised to play an increasingly important role in modern medicine.